![molecular formula C16H19NO3 B016183 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine CAS No. 887353-08-4](/img/structure/B16183.png)
2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine
Overview
Description
Synthesis Analysis
The synthesis of 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine and related compounds involves intricate chemical processes, often starting from simple precursors. For instance, the synthesis of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate involves single-crystal X-ray diffraction techniques to study its crystal structure, indicating a complex synthesis pathway involving strong hydrogen bonds crucial for the crystal packing of the compound (Yeong et al., 2018). Similarly, the synthesis of various pharmacologically active benzo[b]thiophen derivatives showcases the preparation of ethylamines from bromomethyl compounds and secondary amines, highlighting the versatile approaches in synthesizing complex molecules (Chapman et al., 1973).
Molecular Structure Analysis
The analysis of molecular structures, such as ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate, reveals detailed information on the crystal packing, unit-cell parameters, and the role of co-crystallized water molecules in stabilizing the structure through hydrogen bonding (Yeong et al., 2018). These studies are essential for understanding the physical and chemical properties of the compounds, which are directly influenced by their molecular structures.
Chemical Reactions and Properties
Chemical reactions involving 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine derivatives can be complex, involving multiple steps and conditions that affect the final product. For example, the synthesis of ethyl 4-methoxy-4a-methyl-4aH-benzocycloheptene-5-carboxylate involves a Cope rearrangement and methylation, showcasing the compound's reactivity and the intricacies of its chemical transformations (Bradbury et al., 1982).
Physical Properties Analysis
The physical properties of 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. These properties are often studied using techniques like X-ray diffraction, as seen in the synthesis and structural analysis of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate (Yeong et al., 2018).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interactions with other compounds, define the potential applications of 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine derivatives. For instance, the study on the synthesis and antibacterial activities of 2-(1-((2-aminophenyl) imino) ethyl)-5-methoxyphenol and its complexes demonstrates the compound's potential in biomedical applications (Li-fen, 2011).
Scientific Research Applications
Neurochemical Pharmacology
Research on substituted N‐benzylphenethylamines, which are structurally related to 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine, has shown these compounds to be high potency agonists at 5‐HT2A receptors. They exhibit biochemical pharmacology consistent with hallucinogenic activity, with little psychostimulant activity, through their interactions with mammalian cells expressing various receptors and transporters (Eshleman et al., 2018).
Pharmacologically Active Derivatives
Studies on derivatives like 2-substituted-5-thienyl-benzyl-isopropoxy-fluorophenoxy-ethylamine have shown anti-dopaminergic properties, useful for treating disorders such as schizophrenia and neurodegenerative disorders. These compounds exhibit neuroleptic, neuroprotective, and antiaddictive activities (Habernickel, 2003).
Metabolic Pathways
Research into the metabolism of NBOMe and NBOH compounds, which are similar in structure to 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine, has identified major cytochrome P450 enzymes involved in their metabolic pathways. This includes hydroxylation, O-demethylation, N-dealkylation, and dehydrogenation processes, with CYP3A4 and CYP2D6 being significant enzymes in these pathways (Nielsen et al., 2017).
Antidepressant Activity
2-Phenyl-2-(1-hydroxycycloalkyl)ethylamine derivatives, which share structural similarities with 2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine, have been studied for their potential antidepressant activities. These compounds have shown to inhibit both the imipramine receptor binding and the synaptosomal uptake of neurotransmitters such as norepinephrine and serotonin in rat brains, suggesting possible antidepressant effects (Yardley et al., 1990).
properties
IUPAC Name |
2-(2-methoxy-5-phenylmethoxyphenoxy)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-18-15-8-7-14(11-16(15)19-10-9-17)20-12-13-5-3-2-4-6-13/h2-8,11H,9-10,12,17H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXEHYTPISKQBCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)OCC2=CC=CC=C2)OCCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90400131 | |
Record name | 2-(5-BENZYLOXY-2-METHOXYPHENOXY)-ETHYLAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.33 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Benzyloxy-2-methoxyphenoxy)-ethylamine | |
CAS RN |
887353-08-4 | |
Record name | 2-[2-Methoxy-5-(phenylmethoxy)phenoxy]ethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=887353-08-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(5-BENZYLOXY-2-METHOXYPHENOXY)-ETHYLAMINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90400131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.